Cas no 1236146-72-7 (4-bromo-1H-1,2,3-triazole-5-carbaldehyde)

• Product Name: 4-bromo-1H-1,2,3-triazole-5-carbaldehyde
• CAS No: 1236146-72-7
• MF: C₃H₂BrN₃O
• MW: 175.971478939056
• CID: 5237230
• Update Time: 2025-10-28

4-bromo-1H-1,2,3-triazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxaldehyde, 5-bromo-
• 4-bromo-1H-1,2,3-triazole-5-carbaldehyde

• Inchi： 1S/C3H2BrN3O/c4-3-2(1-8)5-7-6-3/h1H,(H,5,6,7)
• InChI Key： IMACUUCSZDKECG-UHFFFAOYSA-N
• SMILES： N1C(Br)=C(C=O)N=N1

Additional information on 4-bromo-1H-1,2,3-triazole-5-carbaldehyde

Exploring the Properties and Applications of 4-bromo-1H-1,2,3-triazole-5-carbaldehyde (CAS No. 1236146-72-7)

4-bromo-1H-1,2,3-triazole-5-carbaldehyde (CAS No. 1236146-72-7) is a highly versatile heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and broad applicability in pharmaceutical and material science research. This compound, characterized by the presence of a bromine atom and an aldehyde functional group on a 1,2,3-triazole ring, serves as a critical building block in synthetic chemistry. Its molecular formula, C₃H₂BrN₃O, highlights its potential for diverse chemical modifications, making it a focal point for researchers exploring click chemistry and drug discovery.

In the context of modern organic synthesis, 4-bromo-1H-1,2,3-triazole-5-carbaldehyde is often utilized as a precursor for the development of more complex molecules. The triazole core is particularly noteworthy due to its stability and ability to participate in hydrogen bonding, which is essential for designing biologically active compounds. Recent studies have emphasized its role in the synthesis of antiviral agents and anticancer drugs, aligning with the growing demand for novel therapeutics in the post-pandemic era. Researchers are also investigating its potential in agrochemicals and functional materials, such as polymers and sensors, further expanding its industrial relevance.

The compound’s aldehyde group offers a reactive site for condensation reactions, enabling the formation of Schiff bases or other derivatives with enhanced properties. This feature is particularly valuable in medicinal chemistry, where structural diversification is key to optimizing drug efficacy and reducing side effects. Additionally, the bromine substituent facilitates further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Such reactions are frequently searched by chemists in academic and industrial settings, reflecting the compound’s alignment with trending synthetic methodologies.

From an environmental and sustainability perspective, 4-bromo-1H-1,2,3-triazole-5-carbaldehyde is also being explored for its potential in green chemistry applications. Its ability to undergo efficient transformations with minimal waste generation resonates with the global push toward sustainable synthesis. Questions like “How to optimize the synthesis of triazole derivatives?” or “What are the latest advances in heterocyclic compound applications?” are commonly encountered in search engines, underscoring the compound’s relevance to contemporary research agendas.

In summary, 4-bromo-1H-1,2,3-triazole-5-carbaldehyde (CAS No. 1236146-72-7) represents a cornerstone in modern chemical research, bridging gaps between pharmaceutical development, material science, and sustainable chemistry. Its multifaceted reactivity and adaptability ensure its continued prominence in both academic and industrial laboratories, addressing some of the most pressing challenges in molecular design and functional material innovation.